3-(4-chlorobenzyl)-6-(1-methyl-1H-pyrazol-5-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• IUPAC Name: 3-[(4-chlorophenyl)methyl]-6-(2-methylpyrazol-3-yl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C14H11ClN6S/c1-20-11(6-7-16-20)13-19-21-12(17-18-14(21)22-13)8-9-2-4-10(15)5-3-9/h2-7H,8H2,1H3
• InChI Key: SYCJFPUJWPEFAU-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC=N1)C2=NN3C(=NN=C3S2)CC4=CC=C(C=C4)Cl
• Molecular Formula: C14H11ClN6S
• Molecular Weight: 330.8 g/mol

Description

3-(4-Chlorobenzyl)-6-(1-methyl-1H-pyrazol-5-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a compound within a class of triazolo[3,4-b][1,3,4]thiadiazoles, known for their diverse pharmacological activities. This compound, like its derivatives, has been synthesized for the evaluation of its potential antimicrobial and anticancer properties, among other applications in scientific research.

Synthesis Analysis

The synthesis of triazolo[3,4-b][1,3,4]thiadiazole derivatives involves multi-step chemical reactions, including one-pot synthesis methods that offer high yields and efficient processes. For instance, an efficient one-pot synthesis method has been developed for producing a new class of diversely functionalized derivatives via a three-component cascade reaction, highlighting the versatility and potential for structural modification within this chemical class (Jilloju et al., 2021).

Molecular Structure Analysis

X-ray crystallography and spectroscopic techniques are commonly employed to confirm the molecular structure of synthesized compounds. These methods provide detailed insights into the crystalline structure and molecular geometry, essential for understanding the compound's chemical behavior and interactions (Nanjunda-Swamy et al., 2005).